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Cat. No.: B12112509
Get Quote

Introduction & Scientific Rationale

Tyr-D-Ala-Gly-Phe-Met (CAS: 61370-87-4), commonly known as [D-Ala?]-Met-Enkephalin or
DAME, is a synthetic opioid peptide analogue.[1] The substitution of Glycine at position 2 with
D-Alanine confers resistance to enzymatic degradation by aminopeptidases, significantly
increasing its half-life compared to native Met-Enkephalin.[1]

Critical Formulation Challenges

Preparing stock solutions of DAME presents two specific physicochemical challenges that, if
ignored, compromise assay reproducibility:

o Methionine Oxidation (The "Silent Killer"): The C-terminal Methionine (Met) residue is highly
susceptible to oxidation, forming Methionine Sulfoxide (Met(O)). This chemical modification
significantly reduces affinity for opioid receptors (particularly

-opioid receptors).[1] Standard "open-bench" preparation often results in 10—-30% oxidized
species within hours.[1]

o Solubility vs. Aggregation: While short, the peptide carries a net charge of near zero at
neutral pH (Zwitterionic: N-term amine protonated, C-term carboxyl deprotonated).[1] This
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can lead to slow aggregation in pure water or PBS at high concentrations (>1 mM).

This protocol utilizes a "Solvent-First" approach with inert gas shielding to guarantee >98%
active peptide integrity.[1]

Physicochemical Profile

Property Data Notes

Sequence Tyr-D-Ala-Gly-Phe-Met Y-a-G-F-M

Molecular Weight 587.7 g/mol Based on free acid form
Isoelectric Paoint (pl) ~5.5-6.0 Net charge is ~0 at pH 7.4

- ] Moderate (Water), High )
Solubility Profile ) ) Hydrophobic/Neutral character
(DMSO, 10% Acetic Acid)

Extinction Coeff.[1][2] (
1490 M~icm™1 Dominated by Tyrosine residue

)

Requires Argon/Nitrogen

Stability Risk High (Met Oxidation)
blanket

Protocol: Stock Solution Preparation (10 mM)

Target Concentration: 10 mM (Recommended for 1000x dilution into assays). Solvent System:
Anhydrous DMSO (Preferred) or 10% Acetic Acid.

Phase 1: Materials Preparation[1]

o Peptide: [D-Ala?]-Met-Enkephalin (Store lyophilized at -20°C).[1]
o Solvent: High-grade Anhydrous DMSO (Sigma Hybridoma grade or equivalent).

o Alternative: If DMSO is toxic to your specific cells, use 10% Acetic Acid in degassed water.
e Gas: Nitrogen (

) or Argon (Ar) stream.
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e Labware: Low-protein-binding microcentrifuge tubes (e.g., Eppendorf LoBind).[1]

Phase 2: The "Inert-Drop™" Dissolution Method

Use this method to prevent Methionine oxidation during solubilization.[1]

» Equilibration: Remove the peptide vial from the freezer and place it in a desiccator. Allow it to
warm to room temperature (approx. 30 mins) before opening.

o Why? Opening a cold vial condenses atmospheric moisture, causing hydrolysis and
weighing errors.

» Weighing: Weigh approximately 5.9 mg of peptide.
o Calculation:

[1]

o Example: For 1 mL of 10 mM stock:

o Degassing (Critical):
o Place the required volume of DMSO (or Acetic Acid) in a tube.
o Gently bubble
or Ar gas through the solvent for 1-2 minutes to displace dissolved oxygen.[1]

¢ Dissolution:

[e]

Add the degassed solvent to the peptide powder.

o

Do not vortex vigorously immediately. Instead, pipette up and down gently or swirl.

[¢]

Flush the headspace of the tube with inert gas and cap tightly.

[¢]

Sonicate briefly (10-15 seconds) in a water bath if visible particles remain.[1]
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 Verification: The solution should be crystal clear.

Phase 3: Quality Control (Concentration Verification)

Do not rely solely on gravimetric weight. Peptide powders often contain salts/water (peptide
content is typically 70-80%).[1]

¢ Dilution: Dilute 5

L of stock into 995
L of Phosphate Buffer (pH 6.5-7.5) (1:200 dilution).

o Measurement: Measure Absorbance at 280 nm (

) using a quartz cuvette or Nanodrop (select "Protein A280" -> "Other protein (E & MW)").[1]

o Calculation:

If
(pathlength 1cm):

(Note: If the result is far off, adjust your stock volume accordingly).

Phase 4: Storage

» Aliquot: Dispense into single-use aliquots (e.g., 10-50

L) in LoBind tubes.

o Blanket: Gently blow inert gas into each tube before closing.
o Freeze: Snap freeze in liquid nitrogen or dry ice/ethanol. Store at -80°C.
o Shelf Life: 6 months at -80°C. Avoid freeze-thaw cycles.[1]

Working Solution Preparation (Assay Day)

Workflow:
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e Thaw one aliquot on ice.

o Serial Dilution: Perform dilutions in your Assay Buffer (e.g., HBSS + 0.1% BSA).

o Note: BSA (Bovine Serum Albumin) is crucial to prevent the peptide from sticking to the

plastic tips and plates at nanomolar concentrations.

Dilution Table (Example for

Curve):
Diluent .
Step Source Volume Final Conc. @ DMSO %
(Buffer)
Stock (10 10 990 100
1 1.0%
mM) L L M
Step 1 (100 100 900 10
2 0.1%
M) L L M
Step 2 (10 100 900 1
3 0.01%
M) L L M
Step 3 (1 100 900
4 100 nM <0.01%
M) L L

Ensure the final DMSO concentration in the cell assay is < 0.1% to avoid solvent artifacts.

Visual Workflows

Figure 1: Stock Preparation Logic Flow
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Lyophilized Peptide

(Tyr-D-Ala-Gly-Phe-Met)

Equilibrate to RT
(Desiccator, 30 min)

'

Weigh Peptide
(Target: 10 mM)

Select Solvent

Anhydrous DMSO 10% Acetic Acid
(Standard) (If DMSO contraindicated)

CRITICAL: Degas Solvent
(N2/Argon bubbling)

Dissolve & Sonicate
(Inert Atmosphere)

QC: A280 Measurement
(Ext Coeff: 1490)

Aliguot & Store -80°C
(LoBind Tubes)
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Caption: Logic flow for preparing Methionine-sensitive peptide stocks. Red step indicates the
critical control point for oxidation prevention.

Figure 2: Assay Dilution & Signaling Pathway
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Caption: Mechanism of Action. DAME binds the Delta Opioid Receptor, activating Gi proteins
which inhibit Adenylyl Cyclase and modulate MAPK pathways.

Troubleshooting Guide

Issue Probable Cause Solution

, _ Add 10-20% Acetic Acid or
) L Hydrophobic aggregation or ) )
Cloudiness/Precipitation increase DMSO ratio.[1]
salt effect.[1] ]
Sonicate gently.

Discard stock. Re-prepare
Low Assay Potency Methionine Oxidation. using fresh, degassed solvents

and inert gas blanketing.

Ensure Assay Buffer contains
carrier protein (0.1% BSA or

Inconsistent Replicates Adsorption to plastic.
0.05% Tween-20).[1] Use
LoBind tubes.
Adjust concentration based on
] ) A280, not weight. Commercial
A280 Reading too low Peptide content < 100%.[3]

peptides are often ~70%

peptide by weight.

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b12112509/docs?utm_src=pdf-body-img#application-note-preparation-of-high-integrity-d-ala-met-enkephalin-stock-solutions
https://wap.guidechem.com/encyclopedia/tyr-d-ala-gly-phe-leu-dic342231.html
https://wap.guidechem.com/encyclopedia/tyr-d-ala-gly-phe-leu-dic342231.html
https://wap.guidechem.com/encyclopedia/tyr-d-ala-gly-phe-leu-dic342231.html
https://www.peptideweb.com/images/pdf/pKa-and-pI-values-of-amino-acids.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12112509?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

References

PubChem. (2025). Tyr-D-Ala-Gly-Phe-Met Compound Summary. National Library of
Medicine. [Link][1]

Biotage. (2023). Strategies to prevent methionine oxidation in peptide synthesis and storage.
[Link]

Haldar, J., et al. (1982).[4] Morphine, beta-endorphin and [D-Ala2] Met-enkephalin inhibit
oxytocin release by acetylcholine and suckling.[1][4] Peptides.[4][S][6][7][8][9][10][11][12]
[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Note: Preparation of High-Integrity [D-Ala?]-
Met-Enkephalin Stock Solutions]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12112509/docs#application-note-preparation-of-high-
integrity-d-ala-met-enkephalin-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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